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Compound of Interest

Compound Name: NSC260594

Cat. No.: B6226177 Get Quote

Essential Safety and Handling Guide for NSC260594
For Researchers, Scientists, and Drug Development Professionals: A detailed guide to the safe

handling, personal protective equipment, and disposal of the investigational compound

NSC260594.

This document provides crucial safety and logistical information for the handling and disposal

of NSC260594 (also known as XMH95), a small molecule apoptosis inducer and Mcl-1 inhibitor

investigated for cancer therapy. Given its cytotoxic potential, adherence to strict safety

protocols is paramount to ensure personnel safety and prevent environmental contamination.

Compound Identification and Hazard Overview
Identifier Value

NSC Number 260594

Synonym XMH95

CAS Number 906718-66-9

Molecular Formula C29H24N6O3

Molecular Weight 504.54 g/mol

While a specific Safety Data Sheet (SDS) for NSC260594 is not publicly available, its

classification as a cytotoxic and antineoplastic agent necessitates that it be handled as a
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hazardous compound.[1][2] The primary risks associated with similar compounds include skin

and eye irritation, respiratory tract irritation if inhaled, and potential for long-term health effects

due to its cytotoxic nature.[1][2]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to minimize exposure.[3] The following table outlines

the recommended PPE for various stages of handling NSC260594.
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Activity Gloves
Eye/Face

Protection
Lab Coat/Gown

Respiratory

Protection

Weighing and

Reconstituting

(Dry Powder)

Double-gloving

with

chemotherapy-

rated nitrile

gloves

Safety glasses

with side shields

or chemical

splash goggles

Disposable,

solid-front gown

with tight-fitting

cuffs

N95 or higher-

rated respirator

within a certified

chemical fume

hood

Handling Stock

Solutions

Double-gloving

with

chemotherapy-

rated nitrile

gloves

Safety glasses

with side shields

or chemical

splash goggles

Disposable,

solid-front gown

with tight-fitting

cuffs

Not generally

required if

handled in a

certified fume

hood or biosafety

cabinet

Administering to

Cell Cultures

Chemotherapy-

rated nitrile

gloves

Safety glasses

with side shields

Standard lab

coat

Not generally

required if

handled in a

certified

biosafety cabinet

Waste Disposal

Double-gloving

with

chemotherapy-

rated nitrile

gloves

Safety glasses

with side shields

or chemical

splash goggles

Disposable,

solid-front gown

with tight-fitting

cuffs

Not generally

required

Spill Cleanup

Heavy-duty,

chemical-

resistant gloves

(e.g., nitrile or

neoprene)

Chemical splash

goggles and face

shield

Impermeable

gown or

coveralls

N95 or higher-

rated respirator

(may require a

higher level of

respiratory

protection

depending on

spill size and

volatility)
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Operational Plan: Step-by-Step Handling
Procedures
Preparation and Engineering Controls

Designated Area: All work with NSC260594, especially handling of the powdered form, must

be conducted in a designated area, such as a chemical fume hood or a Class II biological

safety cabinet, to prevent inhalation of the compound.

Ventilation: Ensure adequate ventilation in the laboratory. Biological safety cabinets and

fume hoods should be certified annually.

Surface Protection: Work surfaces should be covered with disposable, absorbent, plastic-

backed liners to contain any potential spills.

Reconstitution and Dilution
Don PPE: Before handling the compound, put on all required PPE as outlined in the table

above.

Weighing: Carefully weigh the powdered NSC260594 within a chemical fume hood or other

ventilated enclosure.

Solubilization: Add the appropriate solvent (e.g., DMSO) to the vial containing the powdered

compound. Cap the vial securely and mix gently until the solid is completely dissolved.

Labeling: Clearly label the stock solution with the compound name, concentration, solvent,

date, and appropriate hazard symbols.

Experimental Use
When adding NSC260594 to cell cultures or other experimental systems, use techniques

that minimize the generation of aerosols.

All manipulations should be performed within a certified biological safety cabinet.

Decontamination
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All non-disposable equipment that comes into contact with NSC260594 should be

decontaminated. A common method is to wash with a suitable solvent (e.g., ethanol)

followed by a thorough rinse with soap and water.

Wipe down all work surfaces with an appropriate decontaminating solution after each use.

Disposal Plan
Proper disposal of NSC260594 and associated waste is critical to prevent environmental

contamination and exposure to personnel.

Waste Type Disposal Procedure

Unused NSC260594 (Powder or Solution)

Dispose of as hazardous chemical waste in a

clearly labeled, sealed container. Follow your

institution's specific guidelines for cytotoxic

waste.

Contaminated Labware (e.g., pipette tips, tubes)

Place in a designated "cytotoxic waste" sharps

container or a sealed, labeled bag for

incineration.

Contaminated PPE (Gloves, Gown, etc.)
Place in a designated, sealed, and labeled

cytotoxic waste container immediately after use.

Liquid Waste (e.g., cell culture media containing

NSC260594)

Collect in a labeled, leak-proof container. Treat

as hazardous chemical waste. Do not pour

down the drain.

Emergency Procedures
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Exposure Type Immediate Action

Skin Contact

Immediately remove contaminated clothing and

wash the affected area with soap and water for

at least 15 minutes. Seek medical attention.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Inhalation

Move to fresh air immediately. If breathing is

difficult, administer oxygen. Seek medical

attention.

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Spill

Evacuate the immediate area. Wearing

appropriate PPE, contain the spill with

absorbent pads. Decontaminate the area with a

suitable cleaning agent. Dispose of all cleanup

materials as hazardous waste. For large spills,

contact your institution's environmental health

and safety department.

Workflow and Logic Diagrams
The following diagrams illustrate the key workflows for handling NSC260594.
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Preparation

Experimentation

Disposal

Don Appropriate PPE

Weigh Powder in Fume Hood

Reconstitute with Solvent

Label Stock Solution

Handle Stock Solution in BSC

To Experiment

Administer to Experiment

Incubate/Analyze

Collect Contaminated Waste

End of Experiment

Label as Cytotoxic Waste

Dispose via Institutional Protocol

Click to download full resolution via product page

Caption: Experimental workflow for NSC260594 from preparation to disposal.
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Spill Occurs

Evacuate Area Don Spill Response PPE

Contain Spill with Absorbents

Decontaminate Area

Dispose of Cleanup Materials as Hazardous Waste

Report Spill to EHS

Click to download full resolution via product page

Caption: Logical steps for responding to a spill of NSC260594.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-nsc260594]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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